Cas no 9001-73-4 (Papain)

Papain Properties

Names and Identifiers

• Papain
• arbuz
• caroid
• nematolyt
• summetrin
• tromasin
• vegetablepepsin
• IMMOBILIZED PAPAIN
• Papain food grade
• Papain from Carica papaya Latex(Lyophilized)
• PAPAIN FROM PAPAYA JUICE
• PAPAIN(RG)
• ≥3 units
• Papain, for biochemistry
• Poly(vinyl alcohol) 1788
• Velardon
• Vermizym
• 2-(3-aminopropanoylamino)-3-(3H-imidazol-4-yl)propanoic acid
• Ribonuclease A
• .beta.-Alanyl-L-histidine
• Ficin, Powder
• L-Histidine, .beta.-alanyl-
• Carnosine; Karnozin; Karnozzn
• BCP13131
• NSC524045
• EBD2303224
• NCI60_004277
• 2-(3-amino-propanoylamino)-3-(1H-imidazol-4-yl)-propionic acid
• beta-Alanyl-L-histidine
• Adolph's Meat Tenderizer
• Collupulin
• Collupulin L
• Collupulin MG
• Cristalase
• E.C. 3.4.22.2
• E.C. 3.4.4.10
• Fermizyme V 100
• Liquipanol
• Liquipanol T-200
• M 0009
• MeSH ID: D010206
• P 3375
• Panol II
• Papain 300
• Papain 6000
• PAPAIN 6000L
• Papain DF
• Papain F
• Papain FL 3
• Papain M-40
• Papain W 40
• Papainase
• Papaine
• Papase
• Papayaze
• Papayotin
• PB 01
• PH 9028
• Pro-Fix 500
• Profix 100
• Profix 100L
• Profix 200L
• Profix 6500
• Profix Conc
• Promod 114
• Promod 144
• Promod 144MG
• Protease V 100
• Sigma P 3375
• Vinozym P
• SY040645
• 9001-73-4
• DL-(3-aminopropanoyl)histidine
• DA-57439
• 108333-82-0
• CQOVPNPJLQNMDC-UHFFFAOYSA-N
• 2-(3-aminopropanoylamino)-3-(1H-imidazol-5-yl)propanoic acid
• NS00014799
• NSC-524045
• Nuclease, ribo-
• AKOS015905612
• CHEMBL18545
• BRD-A96051074-001-02-2
• DTXSID50861860
• AKOS030238597
• DA-56585
• beta-Alanylhistidine
• L-Histidine, N-.beta.-alanyl-
• 9001-99-4
• SCHEMBL33768
• L-HISTIDINE, N-beta-ALANYL-
• 2-(3-aminopropanamido)-3-(1H-imidazol-5-yl)propanoic acid
• EN300-717716
• +Expand

• MDL： MFCD00131791
• InChIKey： CQOVPNPJLQNMDC-UHFFFAOYSA-N
• Inchi： 1S/C9H14N4O3/c10-2-1-8(14)13-7(9(15)16)3-6-4-11-5-12-6/h4-5,7H,1-3,10H2,(H,11,12)(H,13,14)(H,15,16)
• SMILES： O([H])C(C([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])C(C([H])([H])C([H])([H])N([H])[H])=O)=O

Computed Properties

• Exact Mass: 883.492935
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 883.492935
• Heavy Atom Count: 16
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4
• Topological Polar Surface Area: 121

Experimental Properties

• Merck: 7016
• Water Partition Coefficient: Soluble in water, insoluble in most organic solvents.
• Boiling Point: 319.6±11.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 29 °C
• Solubility: H2O: soluble1.2mg/mL
• Color/Form: White to light brownish yellow amorphous powder or liquid
• Solubility: Soluble in water, glycerol, insoluble in ethanol, chloroform and diethyl ether, almost insoluble in most organic solvents
• Density: 1.0±0.1 g/cm3